Cas no 63147-21-7 (2,3-dimethoxy-6-hydroxybenzoic acid, phenylmethyl ester)

• Product Name: 2,3-dimethoxy-6-hydroxybenzoic acid, phenylmethyl ester
• CAS No: 63147-21-7
• Molecular Formula: C₁₆H₁₆O₅
• Molecular Weight: 288.295
• CID: 2030577
• PubChem ID: 14910568

2,3-dimethoxy-6-hydroxybenzoic acid, phenylmethyl ester Properties

Names and Identifiers

• 2,3-dimethoxy-6-hydroxybenzoic acid, phenylmethyl ester
• 5.6-Dimethoxysalicylsaeure-benzylester
• benzyl 2-hydroxy-5,6-dimethoxybenzoate
• benzyl 6-hydroxy-2,3-dimethoxybenzoate
• DTXSID10565271
• 63147-21-7
• Benzyl 6-hydroxy-2,3-dimethoxybenzoic acid
• DTXCID70516047

• InChIKey： HKRGBDMRFLWKMB-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O5/c1-19-13-9-8-12(17)14(15(13)20-2)16(18)21-10-11-6-4-3-5-7-11/h3-9,17H,10H2,1-2H3
• SMILES： COC1=C(C(=C(C=C1)O)C(=O)OCC2=CC=CC=C2)OC

Computed Properties

• Exact Mass: 288.09977361g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 288.09977361g/mol
• Heavy Atom Count: 21
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives